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Compound of Interest

4-(Dimethylamino)phenylboronic
Compound Name: o
aci

Cat. No. B1333556

Proper management and disposal of 4-(Dimethylamino)phenylboronic acid are critical for
ensuring laboratory safety and environmental protection. This guide provides detailed
procedures for researchers, scientists, and drug development professionals to handle and
dispose of this compound in accordance with safety regulations.

Immediate Safety and Handling Protocols

Before handling 4-(Dimethylamino)phenylboronic acid, it is essential to be familiar with its
associated hazards. This compound is categorized as harmful if swallowed, can cause serious
skin and eye irritation or damage, and may lead to respiratory irritation[1][2][3][4]. Adherence to
proper personal protective equipment (PPE) protocols is mandatory.

Recommended Personal Protective Equipment (PPE):
» Eye Protection: Wear tightly fitting safety goggles or eyeshields[2][5].
e Hand Protection: Use appropriate chemical-resistant gloves|[2].

o Respiratory Protection: In case of insufficient ventilation or dust formation, use an approved
respirator with a suitable filter (e.g., type ABEK (EN14387))[2][6].

o Body Protection: Wear impervious clothing to prevent skin contact[5].
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Step-by-Step Disposal Procedure

The standard and required method for the disposal of 4-(Dimethylamino)phenylboronic acid
and its containers is through a licensed and approved waste disposal facility[1][3]. Do not
dispose of this chemical into drains or the environment.

1. Waste Segregation and Collection:

¢ Solid Waste: Collect un-used or contaminated solid 4-(Dimethylamino)phenylboronic acid
in a clearly labeled, sealed container.

o Contaminated Materials: Any materials used for handling, such as weigh boats,
contaminated gloves, or wipes, should be collected in a designated, sealed waste container.

¢ Solutions: Solutions containing this compound should be stored in a sealed, properly labeled
waste bottle, noting all chemical constituents.

2. Spill Management:
 In the event of a spill, avoid generating dust[5][6].

o Carefully sweep or vacuum the solid material and place it into a suitable, closed container for
disposal[3][4].

» Ensure the cleanup area is well-ventilated.
3. Container Disposal:

o Empty containers should be treated as hazardous waste and disposed of in the same
manner as the chemical itself. Do not reuse empty containers.

4. Arrange for Professional Disposal:

» Contact your institution's Environmental Health and Safety (EHS) department or a certified
chemical waste disposal contractor to arrange for pickup and proper disposal of the waste.

Chemical and Hazard Data Summary
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The following table summarizes key quantitative data for 4-(Dimethylamino)phenylboronic

acid.
Property Data Reference
CAS Number 28611-39-4 [2]
Molecular Formula (CH3)2NCeH4B(OH)2 [2]
Molecular Weight 165.00 g/mol [2]
Melting Point 227 °C (lit.) [2]

GHS Hazard Codes

H315 (Skin Irritation), H319
(Eye Irritation), H335

(Respiratory Irritation)

[2]

Hazard Classifications

Skin Irrit. 2, Eye Irrit. 2, STOT
SE 3

[2]

Incompatible Materials

Strong oxidizing agents,

Strong acids, Strong bases

[1]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-

(Dimethylamino)phenylboronic acid.
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Preparation & Handling

Identify Waste:
4-(Dimethylamino)phenylboronic acid
(Solid, Solution, or Contaminated Material)

'

Consult Safety Data Sheet (SDS)

'

Wear Appropriate PPE:
- Safety Goggles
- Chemical-Resistant Gloves
- Lab Coat
- Respirator (if needed)

Containmenvt & Labeling

Place waste in a
compatible, sealed container

'

Label container clearly:
'Hazardous Waste'
List all chemical contents

Disposal & D vacumentation

Store waste in a designated
secondary containment area

'

Contact EHS or approved
waste disposal contractor

'

Complete waste pickup documentation

Waste collected by
authorized personnel for disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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